Cas no 1429305-84-9 (6-Nitronoradrenaline)

• Product Name: 6-Nitronoradrenaline
• CAS No: 1429305-84-9
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• CID: 5189805
• Update Time: 2025-07-18

6-Nitronoradrenaline Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(2-amino-1-hydroxyethyl)-5-nitro-
• 6-Nitronoradrenaline

• Inchi： 1S/C8H10N2O5/c9-3-8(13)4-1-6(11)7(12)2-5(4)10(14)15/h1-2,8,11-13H,3,9H2
• InChI Key： PUHLVDZPLRDOBQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(C(O)CN)C=C1O

Additional information on 6-Nitronoradrenaline

Comprehensive Analysis of 6-Nitronoradrenaline (CAS No. 1429305-84-9): Properties, Applications, and Research Insights

6-Nitronoradrenaline (CAS No. 1429305-84-9) is a chemically modified derivative of noradrenaline, a critical neurotransmitter in the human body. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in biochemical research. The introduction of a nitro group at the 6-position distinguishes it from its parent molecule, offering distinct reactivity and functionality. Researchers are particularly interested in its role as a redox-active probe and its implications in neurochemical signaling pathways.

The synthesis of 6-Nitronoradrenaline involves precise chemical modifications to preserve its biological activity while enhancing its stability under experimental conditions. Its CAS number 1429305-84-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Recent studies highlight its utility in oxidative stress research, where it acts as a sensitive marker for reactive nitrogen species (RNS). This aligns with growing public interest in antioxidant therapies and neurodegenerative disease prevention, topics frequently searched in scientific and health forums.

From a pharmacological perspective, 6-Nitronoradrenaline is explored for its potential to modulate adrenergic receptor activity. Unlike conventional noradrenaline analogs, its nitro group may influence binding affinity and downstream signaling, making it a valuable tool for drug discovery. This resonates with trending searches on precision medicine and targeted therapy development. However, it is crucial to note that current applications are confined to in vitro and preclinical studies, with no approved therapeutic uses to date.

The compound’s physicochemical properties, such as solubility in polar solvents and absorption spectra, are well-documented. Its nitro-aromatic structure contributes to UV-Vis absorbance peaks at 280 nm and 350 nm, facilitating detection in high-performance liquid chromatography (HPLC) assays. These technical details cater to professionals searching for analytical method optimization or compound characterization protocols.

In the context of sustainable chemistry, researchers are investigating greener synthesis routes for 6-Nitronoradrenaline to minimize environmental impact. This aligns with global trends toward green chemistry and eco-friendly lab practices, frequently queried in educational and industrial settings. Additionally, its stability under varying pH conditions makes it a candidate for biomarker studies in complex biological matrices.

Ongoing debates in scientific circles focus on the compound’s structure-activity relationship (SAR) and its comparison to other nitrated catecholamines. Such discussions address common search queries like "nitro-catecholamines vs. native neurotransmitters" or "impact of nitration on bioactivity." Collaborative efforts between chemists and biologists aim to unravel its mechanistic nuances, further driving its relevance in interdisciplinary research.

To summarize, 6-Nitronoradrenaline (CAS No. 1429305-84-9) represents a promising yet underexplored area in neurochemistry and drug development. Its integration into contemporary research themes—such as oxidative stress, receptor modulation, and analytical detection—ensures its continued prominence in scientific literature. Future studies may expand its applications, particularly in personalized medicine and diagnostic tool innovation, addressing pressing health challenges highlighted in public discourse.